Cas no 1029439-83-5 (2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)

• Product Name: 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• CAS No: 1029439-83-5
• MF: C₁₂H₁₅BF₂O₃
• MW: 256.053510904312
• MDL: MFCD16996286
• CID: 1133448
• PubChem ID: 57655406
• Update Time: 2025-04-20

2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• KTQYJNVSVKKLGQ-UHFFFAOYSA-N
• (3,5-DIFLUORO-4-HYDROXYPHENYL)BORONIC ACID PINACOL ESTER
• 3,5-DIFLUORO-4-HYDROXYBENZENEBORONIC ACID PINACOL ESTER
• Z2049754312
• CS-0088585
• 2,6-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 3,5-Difluoro-4-hydroxybenzeneboronic acid pinacol ester, 96%
• AKOS027383933
• 2,6-Difluoro-1-hydroxybenzene-4-boronic Acid Pinacol Ester
• SCHEMBL530658
• MFCD16996286
• BS-37120
• AT12785
• EN300-7494456
• MB20402
• 1029439-83-5

• MDL： MFCD16996286
• Inchi： 1S/C12H15BF2O3/c1-11(2)12(3,4)18-13(17-11)7-5-8(14)10(16)9(15)6-7/h5-6,16H,1-4H3
• InChI Key： KTQYJNVSVKKLGQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)F)O

Computed Properties

• Exact Mass: 256.1082308g/mol
• Monoisotopic Mass: 256.1082308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų